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Compound of Interest

Methyl 5-hydroxy-4-
Compound Name:
oxopentanoate

Cat. No.: B2831408

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth examination of Methyl 5-hydroxy-4-oxopentanoate, covering its
physicochemical properties, synthesis protocols, and known biological context.

Executive Summary

Methyl 5-hydroxy-4-oxopentanoate is a naturally occurring keto-ester found in plant species
such as Clematis delavayi, Drymaria cordata, and Ranunculus ternatus[1][2][3][4]. This
document provides a comprehensive overview of its key chemical data, detailed experimental
procedures for its synthesis, and discusses its known biological context. The information
presented herein is intended to serve as a foundational resource for researchers engaged in
natural product chemistry, synthetic organic chemistry, and drug discovery.

Physicochemical Properties

The fundamental properties of Methyl 5-hydroxy-4-oxopentanoate are summarized below.
This data is critical for experimental design, analytical characterization, and computational
modeling.
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Property Value Source

Molecular Weight 146.14 g/mol [1112]

Molecular Formula CeH1004 [1][2]

Monoisotopic Mass 146.05790880 Da [11[2]
methyl 5-hydroxy-4-

IUPAC Name [1][2]
oxopentanoate

CAS Number 66274-27-9 [1][2]

Canonical SMILES COC(=0)CCC(=0)CO [1112]
RKMQRPYLPSKVNS-

InChIKey [1][2]
UHFFFAOYSA-N

Computed XLogP3 -0.8 [1][2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

ydrog p 4 [1]
Count
Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols

Two detailed protocols for the laboratory synthesis of Methyl 5-hydroxy-4-oxopentanoate are
provided below. These methods start from brominated precursors and offer reliable routes to
the target compound.

Protocol 1: Synthesis from Methyl 5-Bromo-4-
oxopentanoate via DBU

This protocol utilizes 1,8-Diazabicyclo[5.4.0Jundec-7-ene (DBU) and formic acid for the

conversion.
Starting Material: Methyl 5-Bromo-4-oxopentanoate

Procedure:
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e A mixture of Methyl 5-Bromo-4-oxopentanoate (12.6 g, 60.2 mmol) and formic acid (3.44 g,
74.7 mmol) is prepared in benzene (85 ml).

 To this mixture, 1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU; 11.7 g, 77.0 mmol) is added
dropwise at 10°CJ[1].

e The resulting solution is stirred at room temperature for 1 hour.

e The reaction is subsequently quenched by the addition of water (100 ml) to terminate the
process and facilitate product workup[1].

Protocol 2: Synthesis from 5-Bromolevulinic Acid Methyl
Ester via Sodium Formate

This alternative method employs sodium formate for the nucleophilic substitution.
Starting Material: 5-Bromolevulinic acid methyl ester

Procedure:

¢ A solution of 5-bromolevulinic acid methyl ester (25 g, 119.6 mmol) is prepared.
e Sodium formate (8.95 g, 131.6 mmol) is added to the solution[5].

e The reaction proceeds to yield Methyl 5-hydroxy-4-oxopentanoate[5]. (Note: The original
source implies a solvent and reaction conditions which are standard for this type of
substitution, though not explicitly detailed in the abstract).

Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of Methyl 5-
hydroxy-4-oxopentanoate as described in Protocol 3.1.
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Click to download full resolution via product page
Synthesis workflow for Methyl 5-hydroxy-4-oxopentanoate.

Biological Context and Significance

Methyl 5-hydroxy-4-oxopentanoate is a known phytochemical, having been isolated from the
plant Drymaria diandra (also known as Drymaria cordata)[6][7]. An extract from this plant,
which contained Methyl 5-hydroxy-4-oxopentanoate among eight other known compounds,
was reported to show anti-HIV effects in H9 lymphocytes|[6][7].
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It is important to note that the primary anti-HIV activity was attributed to a novel alkaloid named
drymaritin, also present in the extract[6][7]. Additionally, another compound from the same
extract, diandraflavone, demonstrated selective inhibition of superoxide anion generation from
human neutrophils[6]. While Methyl 5-hydroxy-4-oxopentanoate is a constituent of this
biologically active extract, its specific contribution to the observed antiviral or anti-inflammatory
properties has not been elucidated. Further research is required to determine the individual
bioactivity of Methyl 5-hydroxy-4-oxopentanoate and its potential role in pharmacology.

Safety and Handling

According to GHS classifications, Methyl 5-hydroxy-4-oxopentanoate is associated with the
following hazards:

e H315: Causes skin irritation[2].
e H319: Causes serious eye irritation[2].
o H335: May cause respiratory irritation[2].

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses), should be strictly followed when handling this compound. Work should
be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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